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Compound of Interest

Compound Name: Aldicarb sulfone-13C2,d3

Cat. No.: B13441966

For researchers, scientists, and professionals in drug development requiring high-purity
analytical standards, Aldicarb sulfone-13C2,d3 is a critical component for isotope dilution
mass spectrometry applications. This isotopically labeled compound serves as an internal
standard for the accurate quantification of Aldicarb sulfone, a metabolite of the pesticide
Aldicarb. This guide provides an in-depth overview of commercial suppliers, their product
specifications, and a general experimental protocol for its use.

Commercial Availability

Several reputable chemical suppliers offer Aldicarb sulfone-13C2,d3 analytical standard. The
primary vendors identified include:

 MedChemExpress: A supplier of research chemicals and bioactive compounds.[1][2]
e Sigma-Aldrich (Merck): A leading life science and technology company.[3]
e LGC Standards: A global leader in the production and distribution of reference materials.[4]

o Clearsynth: A company specializing in stable isotope-labeled compounds and other chemical
standards.[5][6][7]

e Gentaur: A distributor for various life science products, including those from
MedChemExpress.[8]
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Product Specifications

The following table summarizes the key quantitative data for Aldicarb sulfone-13C2,d3
available from various suppliers. Please note that specific values may vary by lot, and it is
essential to consult the Certificate of Analysis (CoA) for the most accurate information.

o MedChemExpr , )
Specification Sigma-Aldrich Clearsynth LGC Standards
ess
Product Number HY-17530S 733873 CS-1-00488 Varies by product

CAS Number 1261170-76-6 1261170-76-6 1261170-76-6 1261170-76-6
Molecular Cs13C2H11D3N20  13C2CsD3H11N20 Cs13C2H11DsN20 -
Not specified
Formula aS aS 4S
Molecular Weight  227.27 g/mol 227.27 g/mol 227.27 g/mol Not specified
] ) - =98 atom % 13C, -~ -
Isotopic Purity Not specified Not specified Not specified
=98 atom % D
Chemical Purity >98% >98% (CP) Not specified Not specified
Physical Form Solid Solid Not specified Not specified
Storage -20°C -20°C Not specified -20°C
. 10 mM in . . "
Solubility Not specified Not specified Not specified
DMSO[8]

Experimental Protocol: Quantification of Aldicarb
Sulfone in Water by Isotope Dilution LC-MS/MS

The following is a generalized experimental protocol for the quantitative analysis of Aldicarb
sulfone in water samples using Aldicarb sulfone-13C2,d3 as an internal standard. This
method is adapted from established analytical procedures for pesticide residue analysis.[1]

1. Materials and Reagents:

¢ Aldicarb sulfone-13C2,d3 analytical standard
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Native Aldicarb sulfone analytical standard
Acetonitrile (LC-MS grade)
Methanol (LC-MS grade)
Formic acid (LC-MS grade)
Ammonium acetate (LC-MS grade)
Ultrapure water
Solid Phase Extraction (SPE) cartridges (e.g., HLB)
. Standard Preparation:
Prepare a stock solution of Aldicarb sulfone-13C2,d3 (e.g., 100 pg/mL) in methanol.

Prepare a series of calibration standards by spiking known concentrations of native Aldicarb
sulfone into blank water samples.

Add a constant, known amount of the Aldicarb sulfone-13C2,d3 internal standard stock
solution to each calibration standard and to the unknown samples.

. Sample Preparation (Solid Phase Extraction):
Acidify the water sample (e.g., with formic acid).
Condition the SPE cartridge with methanol followed by ultrapure water.
Load the water sample onto the SPE cartridge.
Wash the cartridge to remove interferences.
Elute the analytes with an appropriate solvent (e.g., acetonitrile or methanol).

Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a
suitable mobile phase for LC-MS/MS analysis.
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4. LC-MS/MS Analysis:

e Liquid Chromatography (LC):

[¢]

Column: C18 reverse-phase column (e.g., Waters ACQUITY UPLC BEH C18)[1]

Mobile Phase: Gradient elution with a mixture of water and acetonitrile/methanol

[¢]

containing a small amount of formic acid and/or ammonium acetate.

o

Flow Rate: Appropriate for the column dimensions.

[e]

Injection Volume: Typically 5-10 L.

e Mass Spectrometry (MS/MS):
o lonization Mode: Positive Electrospray lonization (ESI+).
o Detection Mode: Multiple Reaction Monitoring (MRM).

o Monitor at least two transitions for both the native Aldicarb sulfone and the labeled internal
standard for confirmation and quantification.

5. Data Analysis:

o Construct a calibration curve by plotting the ratio of the peak area of the native Aldicarb
sulfone to the peak area of the Aldicarb sulfone-13C2,d3 internal standard against the
concentration of the native analyte.

o Determine the concentration of Aldicarb sulfone in the unknown samples by using the
response ratio from the sample and interpolating from the calibration curve.

Workflow and Pathway Diagrams

Experimental Workflow for Isotope Dilution Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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